Cas no 2228138-20-1 (1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol
• CAS No: 2228138-20-1
• MF: C₈H₉F₃OS
• MW: 210.216671705246
• CID: 6319440
• PubChem ID: 165632652
• Update Time: 2025-05-21

1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol
• EN300-1940362
• 2228138-20-1

• Inchi： 1S/C8H9F3OS/c1-5-2-3-13-6(5)4-7(12)8(9,10)11/h2-3,7,12H,4H2,1H3
• InChI Key： INLPUYYHHVMHCB-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 210.03262057g/mol
• Monoisotopic Mass: 210.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol (CAS No. 2228138-20-1)

1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol, also known by its CAS number 2228138-20-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a thiophene ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol is C₁₀H₉F₃O₂S. Its molecular weight is approximately 240.24 g/mol. The compound's structure consists of a central propanol backbone with a trifluoromethyl group attached to one of the carbon atoms and a thiophene ring substituted with a methyl group at the 3-position. This combination of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, the interest in 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol has been driven by its potential as a lead compound in the development of novel therapeutic agents. The trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. Additionally, the thiophene ring provides aromaticity and can participate in various types of interactions with biological targets.

Research studies have shown that 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol exhibits promising pharmacological activities. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a potential candidate for treating inflammatory diseases.

Beyond its anti-inflammatory effects, 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The synthesis of 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the reaction of 3-methylthiophene with a suitable electrophilic fluorinating agent followed by further functionalization steps to introduce the propanol moiety. The choice of synthetic route can significantly impact the overall efficiency and cost-effectiveness of large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal studies to evaluate acute and chronic toxicity, and genotoxicity evaluations.

The future prospects for 1,1,1-trifluoro-3-(3-methylthiophen-2-yl)propan-2-ol are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are being made to identify synergistic combinations with other therapeutic agents to improve treatment outcomes.

In conclusion, 1,1,1-trifluoro-3-(3-methylthiophen-2-y l)propan - 2 - ol (CAS No . 2 2 8 8 8 - 8 - 8 ) strong > represents a fascinating molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent.